Cas no 258354-46-0 (1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole))

• Product Name: 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole)
• CAS No: 258354-46-0
• MF: C₂₀H₁₆N₂O
• MW: 300.353844642639
• CID: 3056318
• PubChem ID: 4715376
• Update Time: 2025-06-08

1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole)
• 1-{4-[4-(1H-pyrrol-1-yl)phenoxy]phenyl}-1H-pyrrole
• 1,1'-(Oxybis(4,1-phenylene))bis(1H-pyrrole)
• 1-[4-(4-pyrrol-1-ylphenoxy)phenyl]pyrrole
• STK893828
• 1-(4-[4-(1H-PYRROL-1-YL)PHENOXY]PHENYL)-1H-PYRROLE
• 258354-46-0
• AKOS001476818
• BBL021122

• Inchi： 1S/C20H16N2O/c1-2-14-21(13-1)17-5-9-19(10-6-17)23-20-11-7-18(8-12-20)22-15-3-4-16-22/h1-16H
• InChI Key： LSNGBFYWCSXSMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C=CC=C1)C1C=CC(=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 300.126263138Da
• Monoisotopic Mass: 300.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 19.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 445.0±30.0 °C at 760 mmHg
• Flash Point: 222.9±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole)

1,1'-(Oxydibenzene-4,1-diyl)bis(1H-pyrrole) (CAS No. 258354-46-0): A Comprehensive Overview

1,1'-(Oxydibenzene-4,1-diyl)bis(1H-pyrrole) (CAS No. 258354-46-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, often referred to as DOBPP, is characterized by its distinctive structure, which consists of two pyrrole rings linked by an oxydibenzene bridge. This structure endows the compound with a range of interesting properties that make it a valuable material for various applications.

The chemical formula of 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole) is C₂₀H₁₆N₂O. The molecular weight is approximately 300.35 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of pyrrole and benzene derivatives. The synthesis route can be tailored to achieve high purity and yield, making it suitable for both laboratory-scale and industrial applications.

In terms of physical properties, DOBPP is a solid at room temperature with a melting point ranging from 180 to 185°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various chemical reactions and material formulations.

The electronic structure of DOBPP is particularly noteworthy. The conjugated system formed by the pyrrole rings and the oxydibenzene bridge results in unique electronic properties. The compound exhibits strong absorption in the visible region of the electromagnetic spectrum, making it a promising candidate for applications in photovoltaic devices and organic light-emitting diodes (OLEDs). Recent studies have shown that DOBPP-based materials can achieve high photoluminescence quantum yields and excellent charge transport properties.

In the realm of materials science, DOBPP has been explored for its potential in developing advanced functional materials. For instance, researchers have utilized DOBPP as a building block for constructing supramolecular assemblies and polymer networks. These assemblies can exhibit stimuli-responsive behavior, making them suitable for applications in smart materials and drug delivery systems. The ability to fine-tune the properties of these materials through molecular design further enhances their versatility.

The pharmaceutical industry has also shown interest in DOBPP. Preliminary studies suggest that the compound may have potential therapeutic applications due to its ability to interact with biological targets. For example, some derivatives of DOBPP have been found to exhibit anti-inflammatory and antioxidant properties. These findings open up new avenues for drug discovery and development, particularly in areas such as neurodegenerative diseases and cancer therapy.

To further understand the biological activity of DOBPP, several research groups have conducted in vitro and in vivo studies. These studies have focused on elucidating the mechanism of action and evaluating the safety profile of the compound. Initial results are promising, but more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

In addition to its potential therapeutic applications, DOBPP has been investigated for its use in environmental remediation technologies. The compound's ability to form stable complexes with metal ions has led to its exploration as a sorbent material for removing heavy metals from contaminated water sources. This application could have significant implications for addressing environmental pollution issues.

The synthesis and characterization of DOBPP-based materials continue to be an active area of research. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray diffraction (XRD) are commonly employed to gain insights into the molecular structure and properties of these materials. Computational methods, including density functional theory (DFT) calculations, are also used to predict and optimize the performance of DOBPP-based systems.

In conclusion, 1,1'-(oxydibenzene-4,1-diyl)bis(1H-pyrrole) (CAS No. 258354-46-0) is a multifaceted compound with a wide range of potential applications in chemistry, materials science, and pharmaceutical research. Its unique structural features and electronic properties make it an attractive candidate for developing advanced functional materials and therapeutic agents. Ongoing research efforts aim to further explore its capabilities and unlock new possibilities for innovation across multiple fields.